Cas no 1896878-60-6 (2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine
• CAS No: 1896878-60-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6082042
• PubChem ID: 116989174
• Update Time: 2025-11-07

2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine
• EN300-1815402
• 1896878-60-6

• Inchi： 1S/C13H21NO2/c1-5-16-11-7-6-10(8-12(11)15-4)13(2,3)9-14/h6-8H,5,9,14H2,1-4H3
• InChI Key： VQYLTMDGFHYAGP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(C)(C)CN

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine

Professional Introduction to 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine (CAS No. 1896878-60-6)

2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine, with the CAS number 1896878-60-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic structure with ethoxy and methoxy substituents, has garnered attention due to its potential applications in drug discovery and development. The presence of both electron-donating and electron-withdrawing groups in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The structural features of 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine contribute to its versatility in various chemical reactions. The aromatic ring system, adorned with ethoxy and methoxy groups, enhances its solubility in both polar and non-polar solvents, making it adaptable for diverse synthetic pathways. Additionally, the amine functional group at the terminal position provides a reactive site for further derivatization, enabling the formation of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. Studies have shown that molecules containing aromatic rings with methoxy and ethoxy substituents often exhibit significant biological activity. For instance, derivatives of this class have been investigated for their potential role in modulating enzyme activity and interacting with specific binding sites on target proteins. This has led to their exploration as candidates for treating various diseases, including neurological disorders and inflammatory conditions.

The synthesis of 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethoxy and methoxy groups into the aromatic ring typically involves nucleophilic aromatic substitution reactions, which must be carefully optimized to avoid unwanted side products. The subsequent formation of the amine group is often achieved through reductive amination or other similar methods. These synthetic strategies highlight the importance of having well-defined protocols to ensure high yields and purity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing insights into its potential pharmacological effects. These predictions are often validated through experimental studies, where the compound is tested for activity against specific enzymes or receptors. Such combined computational and experimental approaches are essential for accelerating the drug discovery process.

One of the most promising applications of 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine lies in its potential as an intermediate in the synthesis of more complex pharmaceuticals. By serving as a building block, this compound can be incorporated into larger molecules designed to target specific diseases more effectively. For example, researchers have explored its use in creating novel anti-inflammatory agents that leverage its ability to modulate inflammatory pathways. Such efforts are part of a broader trend toward developing more personalized medicine approaches.

The safety profile of any pharmaceutical compound is paramount, and extensive toxicological studies are conducted before it can be considered for clinical use. While 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine has not yet been subjected to extensive human trials, preclinical studies suggest that it exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side reactions. This includes evaluating its metabolic stability and how it is processed by the body.

In conclusion, 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropan-1-amine (CAS No. 1896878-60-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of innovative therapies that address unmet medical needs.